Cas no 1327575-57-4 (1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione
• CAS No: 1327575-57-4
• MF: C₁₅H₁₄N₆O₄
• MW: 342.309462070465
• CID: 6343467
• PubChem ID: 49746983
• Update Time: 2025-06-21

1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione
• AKOS024530860
• F6064-2323
• 1327575-57-4
• VU0531013-1
• 1-(2-oxo-2-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)pyrrolidine-2,5-dione
• 1-(2-oxo-2-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethyl)pyrrolidine-2,5-dione
• 1-[2-oxo-2-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethyl]pyrrolidine-2,5-dione

• Inchi： 1S/C15H14N6O4/c22-11-1-2-12(23)21(11)8-13(24)20-6-9(7-20)15-18-14(19-25-15)10-5-16-3-4-17-10/h3-5,9H,1-2,6-8H2
• InChI Key： SPTZJYCFIMPWHC-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(CN3C(CCC3=O)=O)=O)C2)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 342.108
• Monoisotopic Mass: 342.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -2

Additional information on 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione

Research Briefing on 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione (CAS: 1327575-57-4)

In recent years, the compound 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione (CAS: 1327575-57-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a pyrrolidine-2,5-dione core and a pyrazine-oxadiazole-azetidine moiety, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the formation of the 1,2,4-oxadiazole ring and the subsequent coupling with the azetidine moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a mechanistic perspective, this compound has been identified as a potent modulator of specific enzymatic pathways. Preliminary in vitro studies suggest that it exhibits inhibitory activity against key enzymes involved in inflammatory and proliferative diseases. For instance, research has demonstrated its ability to selectively target and inhibit certain kinases, which play a critical role in cell signaling and disease progression. These findings position the compound as a potential candidate for the development of novel kinase inhibitors.

In vivo studies have further elucidated the pharmacological profile of 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione. Animal models of chronic inflammatory conditions and certain cancers have shown significant reduction in disease markers upon administration of the compound. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been favorable, suggesting its potential for oral administration. However, further optimization may be required to address issues related to off-target effects and long-term toxicity.

The therapeutic potential of this compound extends beyond its immediate biological activity. Recent investigations have explored its use in combination therapies, where it has shown synergistic effects with existing drugs. For example, in oncology, co-administration with standard chemotherapeutic agents has resulted in enhanced efficacy and reduced resistance. These findings highlight the compound's versatility and its potential to address unmet medical needs in complex diseases.

Despite these promising results, challenges remain in the development of 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione as a therapeutic agent. Issues such as scalability of synthesis, formulation stability, and regulatory compliance need to be addressed in subsequent phases of research. Additionally, comprehensive clinical trials will be essential to validate its safety and efficacy in human subjects.

In conclusion, 1-(2-oxo-2-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethyl)pyrrolidine-2,5-dione represents a compelling area of research in chemical biology and drug development. Its unique structural attributes and promising biological activity make it a valuable candidate for further investigation. Continued research efforts, particularly in optimizing its pharmacological properties and exploring its clinical applications, will be crucial in realizing its full therapeutic potential.